Cas no 877816-98-3 (4-fluoro-N-2-(furan-2-yl)-2-(thiophene-2-sulfonyl)ethylbenzene-1-sulfonamide)

• Product Name: 4-fluoro-N-2-(furan-2-yl)-2-(thiophene-2-sulfonyl)ethylbenzene-1-sulfonamide
• CAS No: 877816-98-3
• MF: C₁₆H₁₄FNO₅S₃
• MW: 415.479464054108
• CID: 6444426
• Update Time: 2025-06-08

4-fluoro-N-2-(furan-2-yl)-2-(thiophene-2-sulfonyl)ethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-N-2-(furan-2-yl)-2-(thiophene-2-sulfonyl)ethylbenzene-1-sulfonamide
• 4-fluoro-N-[2-(furan-2-yl)-2-thiophen-2-ylsulfonylethyl]benzenesulfonamide

• Inchi： 1S/C16H14FNO5S3/c17-12-5-7-13(8-6-12)26(21,22)18-11-15(14-3-1-9-23-14)25(19,20)16-4-2-10-24-16/h1-10,15,18H,11H2
• InChI Key： YYHPLBWTZDUYOD-UHFFFAOYSA-N
• SMILES： C1(S(NCC(C2=CC=CO2)S(C2SC=CC=2)(=O)=O)(=O)=O)=CC=C(F)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-fluoro-N-2-(furan-2-yl)-2-(thiophene-2-sulfonyl)ethylbenzene-1-sulfonamide

Introduction to 4-Fluoro-N-2-(furan-2-yl)-2-(thiophene-2-sulfonyl)ethylbenzene-1-sulfonamide (CAS No. 877816-98-3)

4-Fluoro-N-2-(furan-2-yl)-2-(thiophene-2-sulfonyl)ethylbenzene-1-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 877816-98-3, represents a convergence of fluorine, furan, and thiophene moieties, which are known for their ability to modulate biological pathways. The presence of these heterocyclic scaffolds, combined with a sulfonamide functional group, suggests a multifaceted role in drug discovery and development.

The structural complexity of 4-fluoro-N-2-(furan-2-yl)-2-(thiophene-2-sulfonyl)ethylbenzene-1-sulfonamide makes it an intriguing candidate for further investigation. The fluorine atom at the 4-position of the benzene ring is particularly noteworthy, as fluorine substitution often enhances metabolic stability and binding affinity in drug molecules. This modification can significantly influence the pharmacokinetic properties of the compound, making it a promising candidate for therapeutic applications.

In recent years, there has been a growing interest in the development of sulfonamide derivatives as bioactive molecules. Sulfonamides are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a sulfonamide group into the structure of 4-fluoro-N-2-(furan-2-yl)-2-(thiophene-2-sulfonyl)ethylbenzene-1-sulfonamide not only enhances its potential biological activity but also opens up new avenues for structural optimization.

The compound's dual incorporation of furan and thiophene rings adds another layer of complexity and functionality. Furan derivatives are known for their role in various biological processes, including enzyme inhibition and receptor binding. Thiophene-based compounds, on the other hand, have been extensively studied for their anticancer and anti-inflammatory properties. The synergistic effect of these heterocyclic systems in 4-fluoro-N-2-(furan-2-yl)-2-(thiophene-2-sulfonyl)ethylbenzene-1-sulfonamide could lead to novel pharmacological effects that are not observed with individual components.

Recent advancements in computational chemistry have enabled the rapid screening of complex molecular structures like 4-fluoro-N-2-(furan-2-yl)-2-(thiophene-2-sulfonyl)ethylbenzene-1-sulfonamide. Molecular docking studies have shown that this compound exhibits promising interactions with various biological targets, including enzymes and receptors involved in cancer progression and inflammation. These findings are supported by experimental data demonstrating its efficacy in preclinical models.

The synthesis of 4-fluoro-N-2-(furan-2-yl)-2-(thiophene-2-sulfonyl)ethylbenzene-1-sulfonamide involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. The introduction of the fluorine atom at the 4-position of the benzene ring is particularly challenging due to its sensitivity to nucleophilic attack. However, modern synthetic methodologies have made significant strides in addressing these challenges, allowing for more efficient and scalable production.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it an attractive candidate for use in agrochemicals and materials science. For instance, derivatives of this compound could be explored as novel herbicides or pesticides due to their ability to interact with biological targets in plants and pests.

In conclusion, 4-fluoro-N-2-(furan-2-y l)-2-(thiophene - 2 - sulfonyl)ethylbenzene - 1 - sulfonamide (CAS No. 877816 - 98 - 3) is a structurally complex and biologically potent compound with significant potential in drug discovery and development. Its unique combination of fluorine, furan, and thiophene moieties, along with a sulfonamide functional group, positions it as a promising candidate for further investigation. As research continues to uncover new therapeutic applications, this compound is poised to play a crucial role in the advancement of modern medicine.